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Compound of Interest |

Compound Name: 1-Butyl-4-isocyanatobenzene
CAS No.: 69342-47-8
Cat. No.: B1273756
Get Quote
. J

4-tert-Butylphenyl isocyanate is a valuable reagent in organic synthesis, particularly in the
development of novel pharmaceuticals and materials due to the reactive isocyanate functional
group. This reactivity, however, necessitates a thorough understanding of its potential hazards
and the implementation of rigorous safety protocols. This guide provides a comprehensive
overview of the critical safety information for 4-tert-Butylphenyl isocyanate, moving beyond a
standard Safety Data Sheet (SDS) to offer practical insights and detailed procedures for its
safe handling, storage, and disposal in a research and development setting. The causality
behind each recommendation is explained to foster a culture of safety and scientific integrity.

Chemical and Physical Properties: A Foundation for
Safe Handling

A precise understanding of a chemical's properties is fundamental to anticipating its behavior
and mitigating risks. 4-tert-Butylphenyl isocyanate is a combustible liquid that is sensitive to
moisture.[1][2] Its key physical and chemical characteristics are summarized below.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1273756#bc-rfq
https://georganics.sk/wp-content/uploads/2021/05/4-tert-Butylphenyl-isocyanate.pdf
https://solutions.covestro.com/api/uwsi/download?productNumber=81454451&country=US&language=EN&realSubstanceNumber=112000031672
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273756?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 1943-67-5 [1103114]
Molecular Formula C11H13NO [1][4]
Molecular Weight 175.23 g/mol [11[3]
Appearance Light yellow liquid [1]
Boiling Point 236-237 °C [11[3][4]
Density 0.986 g/mL at 25 °C [3114]
Refractive Index n20/D 1.5190 [3]
Flash Point 98.9 °C (210.0 °F) - closed cup  [3]
Storage Temperature 2-8°C [3]

The relatively high boiling point indicates low volatility at room temperature, but the presence of
a flash point well above room temperature suggests that it is a combustible liquid, not highly
flammable.[3] The key takeaway for laboratory practice is that while it doesn't pose an
immediate fire risk at ambient temperatures, ignition sources should still be controlled,
especially during heating operations. Its moisture sensitivity is a critical handling parameter, as
isocyanates react with water.[2][5]

Hazard Identification and Toxicological Profile

4-tert-Butylphenyl isocyanate presents multiple health hazards, classified as harmful if
swallowed, in contact with skin, or inhaled.[1][6] It is also a skin and eye irritant and may cause
respiratory irritation.[1][6] A significant concern with isocyanates, in general, is their potential to
act as sensitizers, meaning that initial exposure may lead to an allergic-type reaction upon
subsequent, even minimal, contact.[2][7]

GHS Hazard Classifications:[3]
o Acute Toxicity, Oral (Category 4)

o Acute Toxicity, Dermal (Category 4)
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Acute Toxicity, Inhalation (Category 4)

Skin Irritation (Category 2)

Eye Irritation (Category 2A)

Respiratory Sensitization (Category 1)

Skin Sensitization (Category 1)

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory system

The primary target organ for this chemical is the respiratory system.[3] Inhalation can lead to
irritation, and for sensitized individuals, asthma-like symptoms.[2][8] The toxicological
properties have not been fully investigated, which warrants a cautious approach, treating the
substance with a high degree of respect.[1]

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-layered Defense

A robust safety strategy relies on a hierarchy of controls, prioritizing engineering solutions over
personal protective equipment.

Engineering Controls

The primary engineering control for handling 4-tert-Butylphenyl isocyanate is a certified
chemical fume hood to manage airborne concentrations.[1] A safety shower and eyewash
station must be readily accessible in the immediate work area.[1][8]

Caption: Hierarchy of controls for managing chemical risks.

Personal Protective Equipment (PPE)

While engineering controls are paramount, appropriate PPE is mandatory as the final line of
defense.[9]

o Eye Protection: Chemical safety goggles are required.[1] For tasks with a higher splash risk,
a face shield should be worn in addition to goggles.[3][8]
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o Skin Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are essential.[9]
Standard disposable gloves may not provide adequate protection.[9] A lab coat or chemical-
resistant apron must be worn.[1]

» Respiratory Protection: For routine operations within a fume hood, respiratory protection may
not be necessary. However, for weighing larger quantities, in case of a spill, or if engineering
controls are not sufficient, a respirator with an organic vapor cartridge is required.[1][9]

Safe Handling and Storage Protocols

Adherence to strict protocols for handling and storage is critical to prevent accidental exposure
and maintain the chemical's integrity.

Handling Protocol

o Preparation: Before handling, ensure the chemical fume hood is operational and the sash is
at the appropriate height. Clear the workspace of any unnecessary items. Have spill cleanup
materials readily available.

e Donning PPE: Wear a lab coat, chemical safety goggles, and appropriate gloves.

o Dispensing: Work exclusively within the fume hood. Avoid generating aerosols. For transfers,
use a syringe or cannula for liquid transfers.

o Post-Handling: Thoroughly wash hands and forearms with soap and water after handling,
even if gloves were worn.[1] Decontaminate any surfaces that may have come into contact
with the chemical.

Storage Protocol

» Container: Keep the container tightly closed when not in use to prevent moisture
contamination and vapor release.[2]

o Location: Store in a cool, dry, and well-ventilated area.[2] The recommended storage
temperature is between 2-8°C.[3]

e Incompatibilities: Store away from strong oxidizing agents, water, and sources of heat or
ignition.[1][2]

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://sysco-env.co.uk/workplace-exposure/isocyanates/what-ppe-is-required-when-working-with-isocyanates?/
https://sysco-env.co.uk/workplace-exposure/isocyanates/what-ppe-is-required-when-working-with-isocyanates?/
https://georganics.sk/wp-content/uploads/2021/05/4-tert-Butylphenyl-isocyanate.pdf
https://georganics.sk/wp-content/uploads/2021/05/4-tert-Butylphenyl-isocyanate.pdf
https://sysco-env.co.uk/workplace-exposure/isocyanates/what-ppe-is-required-when-working-with-isocyanates?/
https://georganics.sk/wp-content/uploads/2021/05/4-tert-Butylphenyl-isocyanate.pdf
https://solutions.covestro.com/api/uwsi/download?productNumber=81454451&country=US&language=EN&realSubstanceNumber=112000031672
https://solutions.covestro.com/api/uwsi/download?productNumber=81454451&country=US&language=EN&realSubstanceNumber=112000031672
https://www.sigmaaldrich.com/TW/zh/product/aldrich/568201
https://georganics.sk/wp-content/uploads/2021/05/4-tert-Butylphenyl-isocyanate.pdf
https://solutions.covestro.com/api/uwsi/download?productNumber=81454451&country=US&language=EN&realSubstanceNumber=112000031672
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273756?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Segregation: Store separately from incompatible materials.
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Caption: Workflow for the safe storage and handling of 4-tert-Butylphenyl Isocyanate.

Emergency Procedures: Preparedness and
Response

In the event of an accidental exposure or spill, a swift and correct response is crucial.

First Aid Measures

 Inhalation: Immediately move the affected person to fresh air.[1] If breathing is difficult,
administer oxygen.[1] Seek immediate medical attention.[1]

» Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove
contaminated clothing. Seek medical attention if irritation persists.[1]

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[1] Remove contact lenses if present and
easy to do.[1] Seek immediate medical attention.[1]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water.[1] Seek immediate medical
attention.[1]

Spill Response

o Evacuate: Evacuate non-essential personnel from the immediate area.

o Ventilate: Ensure the area is well-ventilated, but avoid directing airflow in a way that spreads
the vapor.

» Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material such
as vermiculite or sand. Do not use combustible materials like paper towels.

o Neutralize (for small spills): For small spills, a decontamination solution of 5-10% sodium
carbonate in water can be carefully applied to the absorbed material to react with the
isocyanate.

o Collect and Dispose: Carefully scoop the absorbed and neutralized material into a labeled,
sealable container for hazardous waste disposal.[1]

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://georganics.sk/wp-content/uploads/2021/05/4-tert-Butylphenyl-isocyanate.pdf
https://georganics.sk/wp-content/uploads/2021/05/4-tert-Butylphenyl-isocyanate.pdf
https://georganics.sk/wp-content/uploads/2021/05/4-tert-Butylphenyl-isocyanate.pdf
https://georganics.sk/wp-content/uploads/2021/05/4-tert-Butylphenyl-isocyanate.pdf
https://georganics.sk/wp-content/uploads/2021/05/4-tert-Butylphenyl-isocyanate.pdf
https://georganics.sk/wp-content/uploads/2021/05/4-tert-Butylphenyl-isocyanate.pdf
https://georganics.sk/wp-content/uploads/2021/05/4-tert-Butylphenyl-isocyanate.pdf
https://georganics.sk/wp-content/uploads/2021/05/4-tert-Butylphenyl-isocyanate.pdf
https://georganics.sk/wp-content/uploads/2021/05/4-tert-Butylphenyl-isocyanate.pdf
https://georganics.sk/wp-content/uploads/2021/05/4-tert-Butylphenyl-isocyanate.pdf
https://georganics.sk/wp-content/uploads/2021/05/4-tert-Butylphenyl-isocyanate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273756?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Decontaminate: Wash the spill area thoroughly with soap and water.[1]

Stability and Reactivity

4-tert-Butylphenyl isocyanate is stable under recommended storage conditions.[1] However, it
IS reactive with certain substances:

e Incompatible Materials: Strong oxidizing agents.[1]

» Conditions to Avoid: Moisture, heat, and incompatible products.[1][2] Isocyanates can react
exothermically with amines, alcohols, and bases.[5]

e Hazardous Decomposition Products: Upon combustion, it may produce toxic gases such as
carbon oxides and nitrogen oxides.[1]

Disposal Considerations

All waste containing 4-tert-Butylphenyl isocyanate must be treated as hazardous waste.[1] It
should be disposed of in accordance with federal, state, and local regulations.[1] Do not
dispose of it down the drain.[1]

Conclusion

4-tert-Butylphenyl isocyanate is a versatile chemical intermediate that can be used safely with
the appropriate precautions. A comprehensive safety approach, integrating engineering
controls, diligent use of personal protective equipment, and strict adherence to established
protocols, is essential for mitigating the risks associated with its use. By understanding the
"why" behind these safety measures, researchers can foster a proactive safety culture that
protects themselves, their colleagues, and the integrity of their scientific work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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